2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 2-(2-thiophen-2-ylethylamino)acetic acid
• InChI: InChI=1S/C8H11NO2S/c10-8(11)6-9-4-3-7-2-1-5-12-7/h1-2,5,9H,3-4,6H2,(H,10,11)
• InChI Key: IVBZZWVZCBAMLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNCC(=O)O

Description

Its structure features a thiophen-2-yl group linked via a two-carbon ethylamino spacer to the acetic acid backbone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid typically involves the reaction of thiophene-2-ethylamine with glycine or its derivatives. One common method includes the condensation of thiophene-2-ethylamine with glycine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar reaction conditions with optimizations for yield and purity, such as the use of continuous flow reactors and automated synthesis equipment.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiophene-2-ethylamine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Thiophene sulfoxides or sulfones.

Reduction: Thiophene-2-ethylamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and inflammatory diseases.

Industry: It is used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid is not fully understood. it is believed to interact with various molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in cell signaling pathways.

Pathways Involved: It may affect pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid with structurally related thiophene-acetic acid derivatives:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Key Properties/Applications	References
2-{[2-(Thiophen-2-yl)ethyl]amino}acetic acid	C₈H₁₁NO₂S	185.24	Ethylamino spacer, thiophen-2-yl group	Potential pharmaceutical intermediate
2-Thienylacetic acid	C₆H₆O₂S	142.18	Direct thiophen-2-yl attachment to acetic acid	Precursor for cefalotin, ketotifen
2-Hydroxy-2,2-di(2-thienyl)acetic acid	C₁₀H₈O₃S₂	240.30	Two thiophen-2-yl groups, hydroxyl substitution	Certified reference material (TraceCERT®)
2-Amino-2-thiophen-2-ylacetic acid	C₆H₇NO₂S	157.19	Amino group at alpha carbon	Chiral building block for peptides
2-Amino-2-(5-methylthiophen-2-yl)acetic acid	C₇H₉NO₂S	171.22	Methyl-substituted thiophene, amino group	Biochemical research reagent
2-(Thiophen-2-ylmethoxy)acetic acid	C₇H₈O₃S	172.20	Methoxy linker, thiophen-2-yl group	Intermediate in organic synthesis
2-(Thiophen-2-yl(m-tolyl)amino)acetic acid	C₁₃H₁₃NO₂S	255.31	Aromatic (m-tolyl) and thiophene-amino groups	Investigational compound

Structural and Functional Insights:

Ethylamino vs. Direct Attachment: The ethylamino spacer in the target compound distinguishes it from simpler derivatives like 2-thienylacetic acid, which lacks the amino group. This spacer may enhance flexibility, affecting binding interactions in pharmaceutical contexts .

Methyl groups (e.g., in 2-Amino-2-(5-methylthiophen-2-yl)acetic acid) enhance lipophilicity, favoring membrane permeability .

Aromatic vs.

Research Findings:

• Pharmaceutical Relevance: Thiophene-acetic acid derivatives are precursors to drugs like cefalotin (an antibiotic) and ketotifen (an antihistamine) . The ethylamino group in the target compound may enable novel bioactivity, as seen in related neuroactive analogs .
• Safety Profiles : Thiophene derivatives like 2-(Tetradecylthio)acetic acid (HY-139040) exhibit skin/eye irritation hazards (GHS Category 2), suggesting similar precautions may apply to the target compound .